Cas no 1213079-99-2 ((3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE)

• Product Name: (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE
• CAS No: 1213079-99-2
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5594971
• PubChem ID: 96121364
• Update Time: 2025-06-10

(3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE
• Morpholine, 3-(2,3,4-trifluorophenyl)-, (3R)-
• N15226
• 1213079-99-2

• Inchi： 1S/C10H10F3NO/c11-7-2-1-6(9(12)10(7)13)8-5-15-4-3-14-8/h1-2,8,14H,3-5H2/t8-/m0/s1
• InChI Key： HZOFJZRQQPMSDN-QMMMGPOBSA-N
• SMILES： N1CCOC[C@H]1C1=CC=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±40.0 °C(Predicted)
• pka: 7.11±0.40(Predicted)

Additional information on (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE

Introduction to (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE and Its Significance in Modern Chemical Research

(3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE, with the CAS number 1213079-99-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique morpholine ring substituted with a 2,3,4-trifluorophenyl group, has garnered attention due to its versatile applications in drug development and material science. The trifluoromethyl group introduces a high degree of electronic and steric modulation, making this compound a valuable scaffold for designing novel bioactive molecules.

The structural motif of (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE combines the favorable properties of the morpholine scaffold with the electron-withdrawing and lipophilic characteristics of the trifluorophenyl group. This combination enhances the compound's potential as an intermediate in the synthesis of pharmacologically active agents. Recent studies have highlighted its role in developing small-molecule inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, the stereochemistry of (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE is particularly noteworthy. The (R) configuration at the 3-position of the morpholine ring contributes to its specific interactions with biological targets. This stereochemical feature has been exploited in the design of enantiomerically pure compounds that exhibit enhanced selectivity and reduced off-target effects. The trifluorophenyl substituent further fine-tunes these interactions by influencing solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE. Molecular modeling studies suggest that this compound can be a potent scaffold for developing drugs targeting neurological disorders. The morpholine ring's ability to mimic natural amino acid residues and the trifluorophenyl group's capacity to engage in hydrophobic interactions make it an attractive candidate for modulating neurotransmitter receptors.

The synthesis of (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires careful handling to achieve high yields and purity. However, modern synthetic methodologies have improved significantly in handling fluorinated intermediates. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the trifluorophenyl group efficiently while maintaining regioselectivity.

The pharmaceutical industry has shown considerable interest in fluorinated heterocycles due to their improved pharmacokinetic properties. (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE exemplifies this trend by incorporating both a morpholine core and a trifluorophenyl moiety. Such structural features are often associated with enhanced bioavailability and metabolic stability. Preclinical studies have begun to explore its potential as an antiviral agent, leveraging its ability to disrupt viral protease activity through competitive inhibition.

In material science, the unique electronic properties of (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE have been investigated for applications in organic electronics. The presence of fluorine atoms increases the electron affinity and lipophilicity of the molecule, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Research has demonstrated its efficacy in improving charge transport properties within these devices.

The environmental impact of fluorinated compounds is also a critical consideration in their development and application. While fluorine atoms enhance pharmaceutical efficacy and material performance, they also necessitate careful disposal to prevent environmental contamination. Current research efforts are focused on developing greener synthetic routes that minimize waste and reduce hazardous byproducts associated with fluorination processes.

The future prospects for (3R)-3-(2,3,4-TRIFLUOROPHENYL)MORPHOLINE are promising as it continues to be explored in various fields. Its versatility as a building block for drug discovery and its potential applications in advanced materials position it as a compound of great scientific interest. As research progresses, new methodologies for its synthesis and new applications for its derivatives are expected to emerge.